Cas no 1005305-36-1 (N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide)

• Product Name: N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide
• CAS No: 1005305-36-1
• MF: C₂₈H₃₄N₄O
• MW: 442.595766544342
• CID: 5507031
• Update Time: 2025-06-07

N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-3-methylbenzamide
• N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide

• Inchi： 1S/C28H34N4O/c1-22-8-7-9-24(20-22)28(33)29-21-27(23-12-14-25(15-13-23)30(2)3)32-18-16-31(17-19-32)26-10-5-4-6-11-26/h4-15,20,27H,16-19,21H2,1-3H3,(H,29,33)
• InChI Key： AKCCATAOUSHGRP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide

Professional Introduction to N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide (CAS No. 1005305-36-1)

N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1005305-36-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its dual amine functionalities and aromatic moieties, contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

The molecular structure of N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide is characterized by a benzamide core substituted with a complex side chain containing both dimethylamino and phenylpiperazine groups. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the dimethylamino group enhances the basicity of the compound, while the phenylpiperazine moiety introduces a rigid, cyclic structure that can stabilize the conformation of the molecule in binding pockets.

In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. Compounds with structures similar to N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide have shown potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The dual amine functionalities in this compound make it a versatile scaffold for designing molecules that can interact with multiple receptors or enzymes simultaneously, which is often crucial for achieving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an antagonist or partial agonist for various neurotransmitter receptors. For instance, the phenylpiperazine moiety is known to be a key pharmacophore in many drugs used to treat conditions such as schizophrenia and depression. By incorporating this group into the structure of N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide, researchers aim to develop compounds that can modulate these pathways with high selectivity and low toxicity. The benzamide core further contributes to the molecule's solubility and bioavailability, which are essential factors for drug development.

Recent studies have demonstrated that derivatives of N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide exhibit significant pharmacological activity in preclinical models. These studies have focused on evaluating the compound's ability to interact with receptors such as D₂ and 5-HT₁A receptors, which are implicated in various CNS disorders. The results suggest that this compound may have therapeutic potential in conditions ranging from schizophrenia to anxiety disorders. The dual receptor interaction capability of this molecule makes it an attractive candidate for further development into a novel drug.

The synthesis of N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-dimethylaniline and 4-benzoyl chloride, which are then coupled using palladium-catalyzed cross-coupling reactions. The introduction of the phenylpiperazine group is achieved through nucleophilic substitution reactions, followed by functional group transformations to achieve the final desired structure.

The analytical characterization of N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide is critical for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the molecular structure and assess impurities. These analytical methods provide detailed information about the compound's chemical environment, which is essential for understanding its biological behavior.

In conclusion, N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbenzamide represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation into treating various CNS disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation treatments.